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molecular formula C19H23NO3 B8602227 Ethyl 4-{[3-(2-methoxyphenyl)propyl]amino}benzoate CAS No. 61440-43-5

Ethyl 4-{[3-(2-methoxyphenyl)propyl]amino}benzoate

Cat. No. B8602227
CAS RN: 61440-43-5
M. Wt: 313.4 g/mol
InChI Key: RULCHCRTVBOSDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04350822

Procedure details

A mixture of 14.5 g. of ethyl p-aminobenzoate, 10 g. of 1-bromo-3-(o-methoxyphenyl)propane and 50 ml. of hexamethylphosphoramide is heated at 130° C. for 15 hours, cooled and diluted with 20 ml. of water. The mixture is chilled, diluted with 50 ml. of cold ethanol:H2O (1:1) and filtered. The solid is washed with three 50 ml. portions of cold ethanol-water (1:1) and with water to give crystals, m.p. 106°-109° C. Recrystallization from ethanol (100 ml.) gives yellow crystals, m.p. 111°-113° C.
Name
ethyl p-aminobenzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-bromo-3-(o-methoxyphenyl)propane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
hexamethylphosphoramide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Ethyl p-[3-(o-methoxyphenyl)propyl]aminobenzoate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:12]=[CH:11][C:5]([C:6]([O:8][CH2:9][CH3:10])=[O:7])=[CH:4][CH:3]=1.Br[CH2:14][CH2:15][CH2:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=1[O:23][CH3:24].CN(C)P(N(C)C)(N(C)C)=O>O>[CH3:24][O:23][C:18]1[CH:19]=[CH:20][CH:21]=[CH:22][C:17]=1[CH2:16][CH2:15][CH2:14][NH:1][C:2]1[CH:3]=[CH:4][C:5]([C:6]([O:8][CH2:9][CH3:10])=[O:7])=[CH:11][CH:12]=1

Inputs

Step One
Name
ethyl p-aminobenzoate
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=CC=C(C(=O)OCC)C=C1
Step Two
Name
1-bromo-3-(o-methoxyphenyl)propane
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCCC1=C(C=CC=C1)OC
Step Three
Name
hexamethylphosphoramide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(P(=O)(N(C)C)N(C)C)C
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
A mixture of 14.5 g
TEMPERATURE
Type
TEMPERATURE
Details
cooled
ADDITION
Type
ADDITION
Details
diluted with 20 ml
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is chilled
ADDITION
Type
ADDITION
Details
diluted with 50 ml
FILTRATION
Type
FILTRATION
Details
of cold ethanol:H2O (1:1) and filtered
WASH
Type
WASH
Details
The solid is washed with three 50 ml
CUSTOM
Type
CUSTOM
Details
portions of cold ethanol-water (1:1) and with water to give crystals, m.p. 106°-109° C
CUSTOM
Type
CUSTOM
Details
Recrystallization from ethanol (100 ml.)
CUSTOM
Type
CUSTOM
Details
gives yellow crystals, m.p. 111°-113° C.

Outcomes

Product
Name
Ethyl p-[3-(o-methoxyphenyl)propyl]aminobenzoate
Type
Smiles
COC1=C(C=CC=C1)CCCNC1=CC=C(C(=O)OCC)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.